Cas no 77151-48-5 (bis(4-Methoxyphenyl)-1,3-oxazol-2-amine)

• Product Name: bis(4-Methoxyphenyl)-1,3-oxazol-2-amine
• CAS No: 77151-48-5
• MF: C₁₇H₁₆N₂O₃
• MW: 296.320544242859
• CID: 575281
• PubChem ID: 2396281
• Update Time: 2025-09-23

bis(4-Methoxyphenyl)-1,3-oxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolamine,4,5-bis(4-methoxyphenyl)-
• 4,5-bis(4-methoxyphenyl)-1,3-oxazol-2-amine
• 4,5-BIS-(4-METHOXY-PHENYL)-OXAZOL-2-YLAMINE
• T0511-4659
• SR-01000036817-1
• AKOS000116543
• DTXSID60368476
• SR-01000036817
• CDA15148
• EN300-04233
• Z56862238
• 4,5-Bis(4-methoxyphenyl)oxazol-2-amine
• bis(4-methoxyphenyl)-1,3-oxazol-2-amine
• 77151-48-5
• bis(4-Methoxyphenyl)-1,3-oxazol-2-amine

• Inchi： 1S/C17H16N2O3/c1-20-13-7-3-11(4-8-13)15-16(22-17(18)19-15)12-5-9-14(21-2)10-6-12/h3-10H,1-2H3,(H2,18,19)
• InChI Key： UYQBTVPFWBONES-UHFFFAOYSA-N
• SMILES： O1C(N)=NC(C2C=CC(=CC=2)OC)=C1C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 296.11600
• Monoisotopic Mass: 296.116092
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 70.5

Experimental Properties

• Density: 1.203
• Boiling Point: 463.5°C at 760 mmHg
• Flash Point: 234.1°C
• Refractive Index: 1.592
• PSA: 70.51000
• LogP: 4.18920

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles